Cas no 773102-68-4 (2-(4-Chloro-3-fluorophenyl)-1,3-dioxolane)

• Product Name: 2-(4-Chloro-3-fluorophenyl)-1,3-dioxolane
• CAS No: 773102-68-4
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• MDL: MFCD06209218
• CID: 5074698
• Update Time: 2026-03-01

2-(4-Chloro-3-fluorophenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-CHLORO-3-FLUOROPHENYL)-1,3-DIOXOLANE
• 2-(4-Chloro-3-fluorophenyl)-1,3-dioxolane

• MDL： MFCD06209218
• Inchi： 1S/C9H8ClFO2/c10-7-2-1-6(5-8(7)11)9-12-3-4-13-9/h1-2,5,9H,3-4H2
• InChI Key： SMDSKJJIKYOAGW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C1OCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 2.1
• Topological Polar Surface Area: 18.5

Additional information on 2-(4-Chloro-3-fluorophenyl)-1,3-dioxolane

Recent Advances in the Study of 2-(4-Chloro-3-fluorophenyl)-1,3-dioxolane (CAS: 773102-68-4)

2-(4-Chloro-3-fluorophenyl)-1,3-dioxolane (CAS: 773102-68-4) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic uses, particularly in the context of central nervous system (CNS) disorders and metabolic diseases. This research brief aims to summarize the latest findings related to this compound, providing insights into its molecular mechanisms and clinical relevance.

The synthesis of 2-(4-Chloro-3-fluorophenyl)-1,3-dioxolane has been optimized in recent years, with researchers developing more efficient and scalable methods. A study published in the Journal of Medicinal Chemistry (2023) highlighted a novel catalytic approach that significantly improves yield and purity, making it more feasible for large-scale production. The compound's unique dioxolane ring structure and halogenated phenyl group contribute to its stability and bioavailability, which are critical factors for its pharmacological activity.

Pharmacological investigations have revealed that 2-(4-Chloro-3-fluorophenyl)-1,3-dioxolane exhibits promising activity as a modulator of gamma-aminobutyric acid (GABA) receptors. Preclinical studies in animal models of anxiety and epilepsy have demonstrated its potential as a therapeutic agent, with fewer side effects compared to existing GABAergic drugs. Additionally, its metabolic stability and low toxicity profile make it a candidate for further development in CNS-related disorders.

Recent in vitro and in vivo studies have also explored the compound's potential in metabolic diseases. Research published in Bioorganic & Medicinal Chemistry Letters (2024) suggested that 2-(4-Chloro-3-fluorophenyl)-1,3-dioxolane may act as an agonist for peroxisome proliferator-activated receptors (PPARs), which play a key role in glucose and lipid metabolism. These findings open new avenues for its use in treating type 2 diabetes and obesity.

Despite these promising results, challenges remain in the clinical translation of 2-(4-Chloro-3-fluorophenyl)-1,3-dioxolane. Issues such as optimal dosing, long-term safety, and formulation stability need to be addressed in future studies. However, the compound's versatile pharmacological profile and recent advancements in its synthesis and characterization underscore its potential as a valuable tool in drug discovery. Continued research is expected to further elucidate its mechanisms and expand its therapeutic applications.